Cas no 129228-55-3 (5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-6-oxo-2H-pyran-3-yl]-,(5Z)-)

• Product Name: 5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-6-oxo-2H-pyran-3-yl]-,(5Z)-
• CAS No: 129228-55-3
• Molecular Formula: C₂₀H₃₀O₆
• Molecular Weight: 366.4486
• CID: 165374
• PubChem ID: 16061115

5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-6-oxo-2H-pyran-3-yl]-,(5Z)- Properties

Names and Identifiers

• 5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-6-oxo-2H-pyran-3-yl]-,(5Z)-
• 5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]...
• 9ALPHA,15S-DIHYDROXY-11-OXO-THROMBA-5Z,13E,17Z-TRIEN-1-OIC ACID
• 11-DEHYDRO THROMBOXANE B3
• OAHMLWQISGEXBB-XMEKLSCHSA-N
• 9ALPHA, 15S-DIHYDROXY-11-OXO-THROMBA-5Z, 13E, 17Z-TRIEN-1-OIC ACID
• 9S,15S-dihydroxy-11-oxo-thromboxa-5Z,13E,17Z-trienoic acid
• 5-Heptenoic acid, 7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxy-1,5-octadien-1-yl]-6-oxo-2H-pyran-3-yl]-, (5Z)-
• PD021035
• 11-dehydro-TXB3
• CHEBI:165347
• LMFA03030009
• (Z)-7-[(2R,3S,4S)-4-hydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]-6-oxooxan-3-yl]hept-5-enoic acid
• 129228-55-3
• SR-01000946883-1
• SR-01000946883
• 11-dehydro-Thromboxane B3
• HY-124353
• 11-Dehydrothromboxaneb3
• CS-0086275

• InChIKey： OAHMLWQISGEXBB-XMEKLSCHSA-N
• Inchi： InChI=1S/C20H30O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h3-4,6-7,12-13,15-18,21-22H,2,5,8-11,14H2,1H3,(H,23,24)/b6-3-,7-4-,13-12+/t15-,16-,17-,18+/m0/s1
• SMILES： CC/C=C\C[C@@H](/C=C/[C@@H]1[C@@H](C/C=C\CCCC(=O)O)[C@H](CC(=O)O1)O)O

Computed Properties

• Exact Mass: 366.20400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 366.204239
• Heavy Atom Count: 26
• Complexity: 522
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 104

Experimental Properties

• LogP: 2.75360
• PSA: 104.06000
• Refractive Index: 1.566
• Boiling Point: 601°Cat760mmHg
• Flash Point: 208.8°C
• Density: 1.184